3-Cyano-2-methylpropanoic acid

• Molecular Formula: C5H7NO2
• Molecular Weight: 113.11 g/mol
• IUPAC Name: 3-cyano-2-methylpropanoic acid
• InChI: InChI=1S/C5H7NO2/c1-4(2-3-6)5(7)8/h4H,2H2,1H3,(H,7,8)
• InChI Key: LMEKMWZJKGZZLR-UHFFFAOYSA-N
• Canonical SMILES: CC(CC#N)C(=O)O

Description

3-Cyano-2-methylpropanoic acid (CAS: 39621-27-7) is a branched carboxylic acid derivative with the molecular formula C₅H₇NO₂ and an average molecular mass of 113.116 g/mol . Its structure features a cyano group (-CN) at the third carbon and a methyl group (-CH₃) at the second carbon of the propanoic acid backbone. The compound lacks stereocenters, indicating it is achiral . Chemically, the presence of both electron-withdrawing (-CN) and electron-donating (-CH₃) groups influences its reactivity, making it a versatile intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below summarizes key structural and functional differences between 3-cyano-2-methylpropanoic acid and related propanoic acid derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Features
3-Cyano-2-methylpropanoic acid	C₅H₇NO₂	113.116	-COOH, -CN, -CH₃	Achiral, compact structure
3-Morpholino-2-(3-phenylureido)propanoic acid	Not specified*	~300–350 (estimated)	-COOH, morpholino, phenylureido	Complex substituents, likely chiral
3-(2-Aminoethylsulfanyl)-2-methylpropanoic acid	C₆H₁₁NO₂S	161.22 (calculated)	-COOH, -CH₃, -S-CH₂CH₂NH₂	Thioether linker, basic amino group
(S)-2-Amino-3-(methylamino)-propanoic acid	C₅H₁₂N₂O₂	132.16 (calculated)	-COOH, -NH₂, -NHCH₃	Chiral amino acid analog
Methyl 2-cyanoprop-2-enoate	C₅H₅NO₂	111.10	-COOCH₃, -CN, alkene	Esterified, polymerizable

Q & A

Basic Research Questions

Q. What synthetic strategies are optimal for preparing 3-cyano-2-methylpropanoic acid with high purity?

• Methodological Answer : The synthesis of cyano-substituted propanoic acids typically involves nitrile group introduction via nucleophilic substitution or condensation reactions. For example, cyanoacetylation of 2-methylpropanoic acid precursors using reagents like KCN or cyanide salts under controlled pH (6–8) can yield the target compound. Post-synthesis purification via recrystallization (using ethanol/water mixtures) or column chromatography (silica gel, ethyl acetate/hexane eluent) is critical to achieve >95% purity. Analytical validation by HPLC (C18 column, UV detection at 210 nm) ensures purity .

Q. How can spectroscopic techniques (NMR, IR) confirm the structure of 3-cyano-2-methylpropanoic acid?

• Methodological Answer :

• ¹H NMR : Expect signals for the methyl group (δ ~1.3 ppm, singlet) and the carboxylic acid proton (δ ~12 ppm, broad). The cyano group does not directly produce NMR signals but deshields adjacent protons.
• ¹³C NMR : The nitrile carbon appears at δ ~115–120 ppm, while the carbonyl (COOH) carbon resonates at δ ~170–175 ppm.
• IR : Strong absorption bands for the nitrile group (C≡N stretch at ~2240 cm⁻¹) and carboxylic acid (O-H stretch at ~2500–3000 cm⁻¹, C=O at ~1700 cm⁻¹).
• Cross-validate with high-resolution mass spectrometry (HRMS) for molecular ion confirmation .

Q. What safety protocols are essential for handling 3-cyano-2-methylpropanoic acid in the laboratory?

• Methodological Answer :

• Use fume hoods and PPE (gloves, goggles, lab coats) to avoid inhalation or skin contact.
• Store in airtight containers away from moisture and strong oxidizers.
• Emergency measures: Flush eyes with water for 15 minutes if exposed; wash skin with soap and water. Contaminated clothing must be removed and cleaned separately .

Advanced Research Questions

Q. How can computational modeling (e.g., DFT) predict the reactivity of 3-cyano-2-methylpropanoic acid in nucleophilic reactions?

• Methodological Answer : Density Functional Theory (DFT) calculations (B3LYP/6-31G* basis set) can map electron density distributions, identifying reactive sites. The nitrile group’s electron-withdrawing effect lowers the LUMO energy at the β-carbon, making it susceptible to nucleophilic attack. Solvent effects (e.g., DMSO) can be modeled using the Polarizable Continuum Model (PCM). Validate predictions with kinetic studies (e.g., monitoring reaction rates via UV-Vis spectroscopy) .

Q. What strategies resolve contradictions in reported pKa values for 3-cyano-2-methylpropanoic acid?

• Methodological Answer : Discrepancies in pKa (typically ~2.5–3.5 for carboxylic acids with electron-withdrawing groups) may arise from solvent polarity or measurement techniques. Standardize measurements using potentiometric titration in aqueous buffer (25°C, ionic strength 0.1 M KCl). Compare with computational pKa predictions (e.g., COSMO-RS) to identify outliers. Reproducibility requires strict control of temperature and CO₂ exclusion .

Q. How does the nitrile group influence the compound’s biological activity in enzyme inhibition studies?

• Methodological Answer : The cyano group enhances electrophilicity, enabling covalent binding to enzyme active sites (e.g., cysteine proteases). Design inhibition assays using fluorogenic substrates (e.g., Z-Phe-Arg-AMC for cathepsin B). Measure IC₅₀ values via dose-response curves and confirm binding mode through X-ray crystallography or molecular docking simulations .

Q. What chromatographic methods optimize the separation of 3-cyano-2-methylpropanoic acid from synthetic byproducts?

• Methodological Answer : Use reverse-phase HPLC with a C18 column and gradient elution (water/acetonitrile + 0.1% TFA). For byproducts with similar polarity, employ ion-pair chromatography (e.g., tetrabutylammonium bromide) or chiral columns if stereoisomers are present. Validate with LC-MS to confirm molecular weights .